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Compound of Interest

Compound Name: Psma-bch

Cat. No.: B11928229

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a detailed protocol for the manual synthesis of 68Ga-PSMA-BCH, a
promising radiopharmaceutical for Positron Emission Tomography (PET) imaging of prostate
cancer. Prostate-Specific Membrane Antigen (PSMA) is a well-established biomarker for
prostate cancer, and PSMA-targeted radiotracers have demonstrated high diagnostic accuracy.
68Ga-PSMA-BCH is a NOTA-conjugated precursor that can be radiolabeled with Gallium-68
(68Ga) to form a stable complex for in vivo imaging.[1] This protocol outlines the necessary

reagents, equipment, and step-by-step procedures for the manual radiolabeling of PSMA-BCH
with 68Ga.

Materials and Reagents
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Reagent/Material

Supplier

Notes

PSMA-BCH (NOTA-PSMA)

precursor

Commercially available

Purity >95%

68Ge/68Ga Generator

Eckert & Ziegler or similar

Eluent: 0.1 M HCI

Sodium Acetate Buffer

Sigma-Aldrich or similar

0.25 M, pH 4.5

For some protocols to prevent

Ascorbic Acid Sigma-Aldrich or similar
radiolysis
Ethanol USP grade 99.8% and 50% solutions
Water for Injection (WFI) USP grade
Saline Solution USP grade 0.9% NaCl

C18 SPE Cartridge

Waters Sep-Pak C18 or similar

For purification

Sterile Syringe Filters

Millipore or similar

0.22 yum pore size

Reaction Vial

Sterile, pyrogen-free

10 mL

Heating Block

Capable of reaching 105°C

Dose Calibrator

For radioactivity

measurements

Shielded Hot Cell

For radiation protection

Experimental Protocol: Manual Radiolabeling of

68Ga-PSMA-BCH

This protocol is based on established methods for the manual synthesis of 68Ga-labeled PSMA

ligands.[2][3]

1. Pre-synthesis Preparations:

¢ Ensure the shielded hot cell is clean and sanitized.
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Pre-condition the C18 cartridge by sequentially passing 2 mL of 99.8% ethanol and 10 mL of
WEFI, followed by drying with 10 mL of air.[2]

Prepare the reaction vial containing the PSMA-BCH precursor and buffer. While the optimal
amount for PSMA-BCH is not explicitly stated in the search results, a typical starting point
based on similar PSMA ligands would be 5-30 pg of the precursor.[2] For this protocol, we
will use a representative value.

. Radiolabeling Reaction:

Aseptically add 1 mL of 0.25 M sodium acetate buffer to a sterile 10 mL reaction vial.
Add a specific amount of PSMA-BCH precursor (e.g., 20 pg) to the reaction vial.
Elute the 68Ge/68Ga generator with 4-5 mL of 0.1 M HCI to obtain 68GaCil3.

Transfer the 68GacCl3 eluate directly into the reaction vial containing the PSMA-BCH
precursor and buffer solution.

Heat the reaction mixture at 105°C for 5-10 minutes in a heating block.
. Purification of 68Ga-PSMA-BCH:
After the incubation period, allow the reaction mixture to cool slightly.

Push the reaction mixture through the pre-conditioned C18 cartridge to trap the labeled
peptide.

Wash the C18 cartridge with 5 mL of WFI to remove any unreacted 68Ga and hydrophilic
impurities.

Elute the final 68Ga-PSMA-BCH product from the C18 cartridge with 0.5 mL of 50% ethanol
followed by 10 mL of 0.9% saline solution into a sterile collection vial.

The final product is passed through a 0.22 um sterile filter into the final product vial.

. Quality Control:
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» Radiochemical Purity (RCP): Determine the RCP using radio-High Performance Liquid
Chromatography (radio-HPLC) or instant thin-layer chromatography (iTLC). The
radiochemical purity of 68Ga-PSMA-BCH should be greater than 99%.

 Visual Inspection: The final product should be a clear, colorless solution, free of particulate
matter.

e pH: The pH of the final product should be suitable for intravenous injection (typically between
4.5 and 7.5).

o Radioactivity Measurement: Measure the total activity of the final product using a dose

calibrator.

Quantitative Data Summary
Parameter Value Reference
Precursor Amount 5-30 ug

o Variable (dependent on
68Ga Activity
generator)
Reaction Temperature 105°C
Reaction Time 5 - 10 minutes
Radiochemical Purity > 99%
Radiochemical Yield Typically > 90%
Specific Activity 59-74 GBg/umol
. Stable for over 2 hours post-
Stability

synthesis

Experimental Workflow Diagram
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Radiolabeling Preparation

Elute 68Ga from Generatoa Q Prepare Reagents [Condition C18 Cartridge]

PSMA-BCH, Buffer, etc.)

Mix 68Ga with PSMA-BCH
and Buffer

:

Heat at 105°C for 5-10 min]

i Purification

[Trap Product on C18 Cartridge]<
;
[Wash Cartridge with WFD
;
[Elute 686a—PSMA-BCHj
;
[Sterile Filtration (0.22 um)]

Qualitleontrol

Final Product:
68Ga-PSMA-BCH

;

Perform QC Tests
(RCP, pH, etc.)

Click to download full resolution via product page

Caption: Workflow for the manual synthesis of 68Ga-PSMA-BCH.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b11928229?utm_src=pdf-body-img
https://www.benchchem.com/product/b11928229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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